[(3-Methoxypropyl)(methyl)amino]acetonitrile

• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 2-[3-methoxypropyl(methyl)amino]acetonitrile
• InChI: InChI=1S/C7H14N2O/c1-9(6-4-8)5-3-7-10-2/h3,5-7H2,1-2H3
• InChI Key: APSPNJVHVZIETF-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCOC)CC#N

Description

[(3-Methoxypropyl)(methyl)amino]acetonitrile is a useful research compound. Its molecular formula is C7H14N2O and its molecular weight is 142.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of amine hydrochloride 272 (2.6 g, 18.7 mmol), aqueous glycolonitrile (55%, 2.4 mL, 24.7 mmol) and Et3N (4.0 mL, 28.1 mmol) was stirred at 50° C. for 3 h. The solution was cooled and partitioned between water (50 mL) and Et2O (50 mL). The organic fraction was washed with water (2×50 mL) and brine (50 mL), dried and the solvent evaporated to give nitrile 273 (1.94 g, 73%) as a colourless oil; 1H NMR δ 3.53 (s, 2H, CH2CN), 3.42 (t, J=6.3 Hz, 2H, CH2N), 3.33 (s, 3H, OCH3), 2.54 (t, J=7.1 Hz, 2H, CH2), 2.36 (s, 3H, NCH3), 1.73 (tt, J=7.1, 6.3 Hz, 2H, CH2); MS (APCI) m/z 143 (MH+, 100%).